Cas no 4744-84-7 (2-Oxaspiro[4.7]dodecane-1,3-dione)
4744-84-7 structure
Product Name:2-Oxaspiro[4.7]dodecane-1,3-dione
CAS No:4744-84-7
MF:C11H16O3
MW:196.242943763733
CID:334483
PubChem ID:10535879
Update Time:2025-04-19
2-Oxaspiro[4.7]dodecane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxaspiro[4.7]dodecane-1,3-dione
- Cyclooctaneaceticacid, 1-carboxy-, cyclic anhydride (6CI,8CI)
- DTXSID20441390
- 4744-84-7
-
- Inchi: 1S/C11H16O3/c12-9-8-11(10(13)14-9)6-4-2-1-3-5-7-11/h1-8H2
- InChI Key: FBDUQBCHJKJXBU-UHFFFAOYSA-N
- SMILES: O1C(CC2(C1=O)CCCCCCC2)=O
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Oxaspiro[4.7]dodecane-1,3-dione Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4744-84-7 (2-Oxaspiro[4.7]dodecane-1,3-dione) Related Products
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